Cas no 2172135-73-6 (3-methoxy-4-phenylbenzene-1-sulfonyl fluoride)

• Product Name: 3-methoxy-4-phenylbenzene-1-sulfonyl fluoride
• CAS No: 2172135-73-6
• MF: C₁₃H₁₁FO₃S
• MW: 266.288046121597
• CID: 6452549
• PubChem ID: 165743837
• Update Time: 2025-10-30

3-methoxy-4-phenylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-4-phenylbenzene-1-sulfonyl fluoride
• 2172135-73-6
• EN300-1457820

• Inchi： 1S/C13H11FO3S/c1-17-13-9-11(18(14,15)16)7-8-12(13)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： MLWLHHZDTKUWFL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC=CC=2)=C(C=1)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 266.04129354g/mol
• Monoisotopic Mass: 266.04129354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-methoxy-4-phenylbenzene-1-sulfonyl fluoride

Comprehensive Overview of 3-Methoxy-4-phenylbenzene-1-sulfonyl fluoride (CAS No. 2172135-73-6)

3-Methoxy-4-phenylbenzene-1-sulfonyl fluoride (CAS No. 2172135-73-6) is a specialized sulfonyl fluoride derivative with growing significance in pharmaceutical and chemical research. This compound belongs to the class of aryl sulfonyl fluorides, which have gained attention due to their unique reactivity and applications in click chemistry and proteomics. Its molecular structure, featuring a methoxy group and a phenyl ring, contributes to its versatility in synthetic pathways. Researchers are increasingly exploring its potential as a bioconjugation reagent, particularly in the development of covalent inhibitors and activity-based probes.

The compound’s sulfonyl fluoride moiety is of particular interest in modern drug discovery, as it enables selective interactions with target proteins. This property aligns with the rising demand for precision medicine and targeted therapies. Recent studies highlight its utility in chemical biology, where it serves as a tool for labeling and modifying biomolecules. The methoxy-phenyl substitution pattern further enhances its stability and solubility, making it suitable for diverse experimental conditions. As the scientific community focuses on small-molecule therapeutics, 3-methoxy-4-phenylbenzene-1-sulfonyl fluoride has emerged as a valuable building block.

In the context of green chemistry, this compound is also being evaluated for its environmental footprint. Innovations in sustainable synthesis methods aim to reduce waste and energy consumption during its production. Additionally, its compatibility with high-throughput screening platforms makes it a candidate for drug discovery pipelines. The growing popularity of fragment-based drug design has further amplified its relevance, as researchers seek modular compounds for iterative optimization.

From an industrial perspective, 3-methoxy-4-phenylbenzene-1-sulfonyl fluoride is gaining traction in material science applications. Its ability to form stable covalent bonds with polymers and surfaces has sparked interest in surface functionalization and nanotechnology. Companies specializing in specialty chemicals are investing in scalable production techniques to meet the demand from academic and commercial sectors. The compound’s CAS No. 2172135-73-6 serves as a unique identifier, ensuring accurate procurement and regulatory compliance.

Questions frequently searched by users include: "What are the applications of sulfonyl fluorides in drug discovery?" and "How does 3-methoxy-4-phenylbenzene-1-sulfonyl fluoride compare to other aryl sulfonyl fluorides?" These queries reflect the compound’s niche yet expanding role in science. Its mechanistic versatility and low toxicity profile make it a safer alternative to traditional reactive groups, addressing concerns about chemical safety in laboratories.

Looking ahead, 3-methoxy-4-phenylbenzene-1-sulfonyl fluoride is poised to play a pivotal role in advancing chemical biology and medicinal chemistry. Its integration into AI-driven drug design platforms exemplifies the intersection of computational and experimental approaches. As researchers continue to unravel its potential, this compound is expected to contribute to breakthroughs in personalized medicine and biomarker development.